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Compound of Interest

Compound Name: Isobutyrophenone

Cat. No.: B147066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

isobutyrophenone, a versatile organic compound with applications in various scientific fields.

It includes key data, experimental protocols for its synthesis, and a visualization of its role as a

photoinitiator.

Core Properties of Isobutyrophenone
Isobutyrophenone, also known as 2-methyl-1-phenyl-1-propanone, is a colorless liquid with a

characteristic sweet, floral odor.[1] It is a ketone featuring a phenyl group attached to a

carbonyl group and an isopropyl substituent.[2] This structure influences its chemical properties

and reactivity. It is soluble in organic solvents like alcohol and acetone but has limited solubility

in water.[1][3][4]

Quantitative Data Summary
The fundamental molecular and physical properties of isobutyrophenone are summarized in

the table below for easy reference.
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Property Value References

Molecular Formula C₁₀H₁₂O [1][3][4][5][6][7]

Molecular Weight 148.20 g/mol [5][7]

CAS Number 611-70-1 [4][5][6][7]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Density 0.988 g/mL at 25 °C [6]

Boiling Point 217 °C [6]

Flash Point 84.44 °C (184.00 °F) [8]

Refractive Index 1.517 at 20 °C [6]

Experimental Protocol: Synthesis of
Isobutyrophenone via Friedel-Crafts Acylation
A common method for synthesizing isobutyrophenone is through the Friedel-Crafts acylation

of benzene with isobutyryl chloride.[6] The following protocol is a generalized procedure based

on established methods.

Materials:

Benzene (in excess, to act as both reactant and solvent)

Isobutyryl chloride

Anhydrous aluminum chloride (AlCl₃) (catalyst)

Hydrochloric acid (HCl), dilute aqueous solution

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Standard laboratory glassware for reflux, extraction, and distillation

Heating mantle and magnetic stirrer

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer is charged with anhydrous aluminum

chloride and excess benzene. The setup should be protected from atmospheric moisture

using a drying tube.

Addition of Acylating Agent: Isobutyryl chloride is added dropwise from the dropping funnel to

the stirred suspension of aluminum chloride in benzene. The rate of addition should be

controlled to manage the exothermic reaction.

Reflux: After the addition is complete, the reaction mixture is heated to reflux (approximately

80-88 °C) and maintained at this temperature for a period of 2-3 hours to ensure the reaction

goes to completion.[6]

Quenching: The reaction mixture is cooled to room temperature and then carefully poured

onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the

aluminum chloride complex.

Workup and Extraction: The organic layer is separated using a separatory funnel. The

aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or

dichloromethane) to recover any dissolved product. The organic layers are combined.

Washing: The combined organic phase is washed sequentially with dilute hydrochloric acid,

water, a saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally

with brine.

Drying and Solvent Removal: The organic layer is dried over an anhydrous drying agent like

magnesium sulfate or sodium sulfate. The drying agent is removed by filtration, and the

solvent is removed from the filtrate by rotary evaporation.

Purification: The crude isobutyrophenone is purified by vacuum distillation to yield the final

product.
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Visualization of Isobutyrophenone as a
Photoinitiator
Isobutyrophenone is utilized as a photoinitiator, particularly in UV-curable coatings and inks.

[2] Upon absorption of UV light, it undergoes a photocleavage reaction to generate free

radicals, which then initiate polymerization.
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Caption: Workflow of isobutyrophenone as a photoinitiator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Isobutyrophenone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147066#isobutyrophenone-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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